1-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-4-sulfonamide

• IUPAC Name: 1-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)pyrazole-4-sulfonamide
• InChI: InChI=1S/C12H16N4O2S2/c1-2-16-8-9(7-13-16)20(17,18)15-12-14-10-5-3-4-6-11(10)19-12/h7-8H,2-6H2,1H3,(H,14,15)
• InChI Key: DLUVBFKLFGLUOQ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C=N1)S(=O)(=O)NC2=NC3=C(S2)CCCC3
• Molecular Formula: C12H16N4O2S2
• Molecular Weight: 312.4 g/mol

Description

1-ethyl-N-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-1H-pyrazole-4-sulfonamide is a chemical compound that has been extensively studied for its potential in various scientific research applications. This compound is also known as TAK-915 and has shown promising results in the field of neuroscience.

Mechanism of Action

TAK-915 acts as a competitive inhibitor of GlyT1, which prevents the reuptake of glycine from the synaptic cleft. This leads to an increase in the concentration of glycine in the synaptic cleft, which enhances the activity of glycine receptors. Glycine receptors are ligand-gated ion channels that are primarily located in the spinal cord and brainstem. They play a key role in the modulation of neuronal activity and are involved in the regulation of pain, motor function, and cognition.
Biochemical and Physiological Effects:
The inhibition of GlyT1 by TAK-915 leads to an increase in the concentration of glycine in the synaptic cleft, which enhances the activity of glycine receptors. This has been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease. TAK-915 has also been studied as a potential treatment for neuropathic pain, as the enhancement of glycine receptor activity has been shown to reduce pain sensitivity. However, further research is needed to fully understand the biochemical and physiological effects of TAK-915.

Advantages and Limitations for Lab Experiments

One of the main advantages of TAK-915 is its selectivity for GlyT1, which reduces the potential for off-target effects. It has also shown promising results in animal models of various neurological disorders. However, TAK-915 has limitations in terms of its solubility and stability, which can make it challenging to work with in lab experiments. Additionally, further research is needed to fully understand the potential side effects of TAK-915.

Future Directions

There are several future directions for research related to TAK-915. One area of interest is the potential for TAK-915 as a treatment for neuropathic pain. Further studies are needed to fully understand the mechanism of action and potential side effects of TAK-915 in this context. Another area of interest is the potential for TAK-915 as a treatment for cognitive impairment in various neurological disorders. Additional studies are needed to determine the optimal dosage and administration route for TAK-915 in these contexts. Finally, further research is needed to fully understand the potential side effects of TAK-915 and its long-term safety profile.

Scientific Research Applications

TAK-915 has been studied extensively for its potential in the field of neuroscience. It is a selective antagonist of the glycine transporter GlyT1, which is responsible for the reuptake of glycine from the synaptic cleft. Glycine is an important neurotransmitter that plays a key role in the modulation of neuronal activity, and the inhibition of GlyT1 has been shown to enhance the activity of glycine receptors. TAK-915 has been shown to improve cognitive function in animal models of schizophrenia and Alzheimer's disease, and it has also been studied as a potential treatment for neuropathic pain.